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Compound of Interest

Compound Name: Surufatinib

Cat. No.: B612014 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a compound

extends beyond its experimental use. The proper disposal of Surufatinib, a potent tyrosine

kinase inhibitor, is a critical final step to ensure laboratory safety, environmental protection, and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

handling and disposal of Surufatinib and associated waste.

Immediate Safety and Handling Protocols
Before beginning any disposal-related activities, it is imperative to adhere to strict safety

protocols to minimize exposure risks. Surufatinib, as an antineoplastic agent, should be

handled with the utmost care in a controlled laboratory environment.

Personal Protective Equipment (PPE):

Gloves: Always wear two pairs of chemotherapy-approved, chemical-resistant gloves.[1][2]

Eye Protection: Use safety glasses with side shields or goggles.[3][4]

Lab Coat: A dedicated lab coat, preferably disposable, should be worn.[4]

Respiratory Protection: If there is a risk of aerosol or dust generation, a NIOSH-approved

respirator is necessary.[3]

Handling:
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All handling of Surufatinib powder should occur within a certified chemical fume hood to

prevent inhalation.[4]

Avoid all direct contact with the skin, eyes, and mucous membranes.[3][4]

Do not eat, drink, or smoke in areas where Surufatinib is handled.[3][5]

Step-by-Step Disposal Protocol for Surufatinib
The guiding principle for Surufatinib disposal is to treat all related waste as hazardous or

cytotoxic waste.[1][2] At no point should Surufatinib or its contaminated materials be disposed

of in standard trash or poured down the drain.[5][6]

Segregation of Waste:

Immediately upon generation, all Surufatinib-contaminated waste must be segregated

from other laboratory waste streams.[1][6] This includes:

Unused or expired Surufatinib powder.

Empty vials and packaging that retain residue.[5]

Contaminated PPE (gloves, lab coats, etc.).[1]

Lab materials such as pipette tips, weighing papers, and contaminated glassware.[7]

Solutions containing Surufatinib.[6]

Use of Designated Hazardous Waste Containers:

All Surufatinib waste must be placed in designated, leak-proof, and puncture-resistant

hazardous waste containers.[1][2][7]

These containers are often color-coded (e.g., black for bulk chemical waste, yellow for

trace chemotherapy waste) according to institutional and local regulations.[1]

Accurate and Clear Labeling:
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Containers must be clearly labeled with "Hazardous Waste," "Cytotoxic Waste," and the

chemical name "Surufatinib."[1][7]

The date of waste accumulation should also be clearly marked.

Secure Storage:

Sealed waste containers should be stored in a designated, secure, and well-ventilated

Satellite Accumulation Area (SAA) within the laboratory, away from general traffic.[2][6]

Professional Disposal:

The final disposal of Surufatinib waste must be conducted by a licensed hazardous waste

disposal company.[2][4]

Contact your institution's Environmental Health & Safety (EHS) department to arrange for

pickup and disposal.[1][6]

Summary of Disposal and Handling Procedures
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Parameter Guideline Rationale

Waste Classification
Hazardous / Cytotoxic

Chemical Waste

To ensure proper handling and

prevent exposure to a potent

antineoplastic agent.[1][2]

PPE Requirement
Double chemotherapy gloves,

lab coat, eye protection

To minimize dermal, ocular,

and mucosal exposure.[1][4]

Primary Waste Container

Designated, sealed, and

labeled hazardous waste

container

To prevent leaks, spills, and

cross-contamination.[1][6][7]

Liquid Waste
Collect in a sealed, labeled

hazardous waste container

To prevent the release of the

active compound into

waterways.[5][6]

Solid Waste (e.g., PPE, vials)
Collect in a designated

hazardous waste container

To ensure all contaminated

materials are handled as

hazardous.[1][7]

Final Disposal Method

Incineration or chemical

destruction by a licensed

contractor

To ensure the complete and

safe destruction of the

cytotoxic compound.[7]

Experimental Protocol: Decontamination of Work
Surfaces
Effective decontamination of all surfaces and equipment is crucial after handling Surufatinib to

prevent secondary contamination.

Preparation: Ensure full PPE is worn as described in the safety protocols.

Decontamination Solution: Prepare a decontamination solution. A common practice for

cytotoxic drugs involves a sequence of cleaning agents. For example, a detergent solution

followed by a 70% alcohol solution.[2]

Application:
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Liberally apply the detergent solution to the contaminated surface.

Using absorbent, disposable pads, wipe the area in one direction, starting from the

cleanest area and moving towards the most contaminated.

Follow with a wipe using purified water to remove any detergent residue.

Finally, wipe the area with the 70% alcohol solution.

Disposal of Cleaning Materials: All used absorbent pads, wipes, and any other cleaning

materials are considered hazardous solid waste and must be disposed of in the designated

Surufatinib waste container.[2]

Final Steps: Remove PPE in the correct order to avoid self-contamination and dispose of it

as hazardous waste.[8] Wash hands thoroughly with soap and water.[2]
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Preparation

Waste Generation & Segregation

Containment & Labeling

Storage & Final Disposal

Start: Handling Surufatinib

Wear Appropriate PPE
(Double Gloves, Gown, Eye Protection)

Work in a Chemical Fume Hood

Generate Surufatinib Waste
(Unused product, contaminated items, solutions)

Segregate Waste Immediately

Place in Designated
Hazardous Waste Container

Label Container Clearly
('Hazardous Waste', 'Surufatinib')

Securely Seal Container

Store in Satellite Accumulation Area (SAA)

Contact EHS for Pickup

Professional Disposal by
Licensed Contractor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Surufatinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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